Cas no 131359-25-6 (1,4-Pentadien-3-one, 1,5-bis(4-hydroxy-3-methoxyphenyl)-, (1E,4E)-)

• Product Name: 1,4-Pentadien-3-one, 1,5-bis(4-hydroxy-3-methoxyphenyl)-, (1E,4E)-
• CAS No: 131359-25-6
• MF: C₁₉H₁₈O₅
• MW: 326.343225955963
• CID: 1227961
• PubChem ID: 6474893
• Update Time: 2025-04-20

1,4-Pentadien-3-one, 1,5-bis(4-hydroxy-3-methoxyphenyl)-, (1E,4E)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadien-3-one, 1,5-bis(4-hydroxy-3-methoxyphenyl)-, (1E,4E)-
• (1E,4E)-1,5-Bis-(4-hydroxy-3-methoxy-phenyl)-penta-1,4-dien-3-one
• (1E,4E)-1,5-bis(4-hydroxy-3-methoxyphenyl)penta-1,4-dien-3-one
• 1,5-bis-(4-hydroxy-3-methoxyphenyl)-penta-1,4-dien-3-one
• (1E,4E)-1,5-Bis(4-hydroxy-3-methoxyphenyl)-1,4-pentadien-3-one
• BDBM50067028
• 1,5-Bis(4-hydroxy-3-methoxyphenyl)penta-1,4-dien-3-one
• 1,5-Bis(4-hydroxy-3-methoxyphenyl)-1,4-pentadien-3-one
• 131359-25-6
• 1,5-Bis-(4-hydroxy-3-methoxy-phenyl)-penta-1,4-dien-3-one
• (1E,4E)-1,5-bis(4-hydroxy-3-methoxy-phenyl)penta-1,4-dien-3-one
• CHEMBL128729
• DTXSID001176618
• SCHEMBL1493282
• Go-Y022

• Inchi： 1S/C19H18O5/c1-23-18-11-13(5-9-16(18)21)3-7-15(20)8-4-14-6-10-17(22)19(12-14)24-2/h3-12,21-22H,1-2H3/b7-3+,8-4+
• InChI Key： ISIMGBQRFXXNON-FCXRPNKRSA-N
• SMILES： O(C)C1=C(C=CC(/C=C/C(/C=C/C2C=CC(=C(C=2)OC)O)=O)=C1)O

Computed Properties

• Exact Mass: 326.11544
• Monoisotopic Mass: 326.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives